Cas no 928319-37-3 (2-(4-Chlorophenyl)imidazo[1,2-a]pyrazine)

2-(4-Chlorophenyl)imidazo[1,2-a]pyrazine is a versatile heterocyclic compound with a chlorophenyl substituent. It exhibits excellent stability and high purity, making it suitable for various synthetic applications. The unique structure of this compound offers a broad range of chemical transformations, enhancing its utility in organic synthesis.
2-(4-Chlorophenyl)imidazo[1,2-a]pyrazine structure
928319-37-3 structure
Product Name:2-(4-Chlorophenyl)imidazo[1,2-a]pyrazine
CAS No:928319-37-3
MF:C12H8ClN3
MW:229.665020942688
MDL:MFCD11655932
CID:1082338
PubChem ID:67122898
Update Time:2025-10-18

2-(4-Chlorophenyl)imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorophenyl)imidazo[1,2-a]pyrazine
    • 2-(4-Chloro-phenyl)-imidazo[1,2-a]pyrazine
    • XMKDGQKMYZJLHM-UHFFFAOYSA-N
    • 928319-37-3
    • SCHEMBL1691365
    • DTXSID70736480
    • MDL: MFCD11655932
    • Inchi: 1S/C12H8ClN3/c13-10-3-1-9(2-4-10)11-8-16-6-5-14-7-12(16)15-11/h1-8H
    • InChI Key: XMKDGQKMYZJLHM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CN2C=CN=CC2=N1

Computed Properties

  • Exact Mass: 229.0406750g/mol
  • Monoisotopic Mass: 229.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.2Ų

2-(4-Chlorophenyl)imidazo[1,2-a]pyrazine Pricemore >>

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